5-(Chloromethyl)-2-isopropoxypyridine hydrochloride

• IUPAC Name: 5-(chloromethyl)-2-propan-2-yloxypyridine;hydrochloride
• InChI: InChI=1S/C9H12ClNO.ClH/c1-7(2)12-9-4-3-8(5-10)6-11-9;/h3-4,6-7H,5H2,1-2H3;1H
• InChI Key: PLRZLPCQYALLGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C=C1)CCl.Cl
• Molecular Formula: C9H13Cl2NO
• Molecular Weight: 222.11 g/mol
• CAS No.: 1357945-88-0

Description

5-(Chloromethyl)-2-isopropoxypyridine hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C9H13Cl2NO and its molecular weight is 222.109. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Chloro-Derivatives : Kolder and Hertog (2010) described the synthesis of 5-chloro-derivative of 2,4-dihydroxypyridine, along with other chloro-pyridines. They also explored the reactivity of these compounds with bromine and hydrobromic and hydrochloric acid solutions (Kolder & Hertog, 2010).

• Formation of Chloromethyl Derivatives : Gilchrist, Iskander, and Yagoub (1985) investigated the conversion of 3-acyloxazines into 3-alkoxypyridine 1-oxides and 2-chloromethyl-3-hydroxypyridine hydrochloride in acidic conditions, discussing possible mechanisms for these reactions (Gilchrist, Iskander, & Yagoub, 1985).

Synthesis of Derivatives

• Preparation of Isoxazole Derivatives : Dou et al. (2013) synthesized 5-arylisoxazole derivatives via reactions involving compounds like 3-(dimethyl-amino)-1-arylprop-2-en-1-ones in aqueous media, highlighting the mild and environmentally friendly nature of the process (Dou et al., 2013).

• Synthesis of 5-(Haloalkyl)-2'-deoxyuridines : Griengl et al. (1985) described the synthesis of various 5-(haloalkyl)-2'-deoxyuridines, which showed significant antiviral activity. This research highlights the potential pharmaceutical applications of such compounds (Griengl et al., 1985).

Chemical Properties and Applications

• Chlorination and Tautomerism Study : Melandri et al. (2020) conducted a study on the tautomeric equilibrium in chlorine monosubstituted 2-hydroxypyridine compounds, providing insights into the chemical behavior of such compounds under different conditions (Melandri et al., 2020).

• Corrosion Inhibition by Chloromethyl Compounds : Faydy et al. (2016) explored the use of 5-(chloromethyl)-8-quinolinol hydrochloride in inhibiting corrosion of carbon steel in hydrochloric acid solution, indicating its potential as a corrosion inhibitor (Faydy et al., 2016).

• Conversion of Plant Biomass : Mascal and Nikitin (2010) reported on converting plant biomass into valuable feedstocks like 5-(hydroxymethyl)furfural and levulinic acid using 5-(chloromethyl)furfural, demonstrating its application in renewable energy and organic materials (Mascal & Nikitin, 2010).